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Compound of Interest

Compound Name: ABT-255 free base

Cat. No.: B1664765

Introduction

This application note describes a robust and high-throughput method for the quantitative
determination of ABT-925 in human plasma samples. The methodology utilizes online solid-
phase extraction (SPE) coupled with liquid chromatography-tandem mass spectrometry (LC-
MS/MS). This approach offers excellent sensitivity, specificity, and efficiency, making it suitable
for pharmacokinetic studies in clinical trials. The method has been validated and demonstrated
to be reproducible for the analysis of clinical study samples.[1][2]

Principle

The analytical method involves the extraction of ABT-925 and its deuterated internal standard
(d8-ABT-925) from human plasma using an automated online SPE system. The extracted
analytes are then separated chromatographically and detected by a tandem mass
spectrometer operating in the positive ion mode using multiple reaction monitoring (MRM).
Quantification is achieved by comparing the peak area ratio of the analyte to the internal
standard.[1][2]

Quantitative Data Summary

The following table summarizes the key quantitative performance characteristics of the
validated LC-MS/MS method for ABT-925 in human plasma.
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Parameter Result

Linearity Range 0.0102 to 5.24 pg/mL
Correlation Coefficient (r2) =>0.999124

Lower Limit of Quantification (LLOQ) 0.0102 pg/mL

Mean Bias at LLOQ 1.7%

Mean Bias (excluding LLOQ) -2.7%1t0 1.1%

o All repeated values agreed within £15% of the
Reproducibility (Incurred Samples)
mean

Experimental Protocols

Materials and Reagents
e ABT-925 (potency 79.2%)

e d8-ABT-925 (Internal Standard, IS)
o Acetonitrile (ACN), HPLC grade

o Water, HPLC grade

» Formic Acid, 99%

o Methanol (MeOH), HPLC grade

e Human Plasma (with anticoagulant)

Preparation of Solutions

e Stock Solutions: Due to the hygroscopic nature of ABT-925, perform a Karl Fischer test to
determine the water content on the day of weighing. Prepare stock solutions of ABT-925 and
d8-ABT-925 in an appropriate solvent.

o Working Solutions: Prepare working solutions of the internal standard (IS) by diluting the
stock solution.
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o Calibration Standards (STDs) and Quality Control (QCs) Samples: Prepare STDs and QCs
in human plasma using serial dilutions from the stock solutions. The recommended
concentrations are as follows:

o STDs: 5.24, 2.62, 1.31, 0.655, 0.327, 0.164, 0.0818, 0.0409, 0.0205, and 0.0102 pg/mL.[1]
o QCs: 4.16, 0.999, 0.160, and 0.0256 pg/mL.[1]

o Aliquoted STDs and QCs should be stored frozen at -20°C until use.[1]

Sample Preparation

e Add 250 pL of the internal standard working solution to each well of a 96-well plate.[1]

Add 50 pL of standards, QCs, blank plasma, or unknown samples to the appropriate wells.[1]

Cover the plate and vortex at low to medium speed for approximately 2 minutes.[1]

Centrifuge the plate for about 10 minutes at approximately 3400 rpm to precipitate proteins.

[1]

Transfer the plate to a cooled autosampler set at 10°C.[1]

LC-MS/MS Analysis

e Inject 30 pL of the supernatant from each well for online SPE and LC-MS/MS analysis.[1]
o Online SPE Column: Cohesive Turbo Flow Cyclone P HTLC column.[1][2]

o Analytical Column: Thermo Aquasil C18 (3 um, 50 x 3 mm) with a matching 10 x 3 mm
guard column.[1]

o Mobile Phase: 50/50/0.1 (v/v/iv) ACN/H20/Formic Acid.[1][2]
o Flow Rate: 0.35 mL/min.[1]
o Mass Spectrometer: Operated in positive ion mode.

o Monitoring Mode: Multiple Reaction Monitoring (MRM).
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= ABT-925: m/z 457.4 - 329.4.[1][2]

= d8-ABT-925 (IS): m/z 465.5 — 337.5.[1][2]

Visualizations
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Sample Preparation
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Caption: Workflow for the quantification of ABT-925 in human plasma.
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Liquid Chromatography
Column: Aquasil C18, 3 um, 50x3 mm Mobile Phase: 50/50/0.1 ACN/H20/Formic Acid Flow Rate: 0.35 mL/min

Mass Spectrometry

Transitions:
ABT-925: m/z 457.4 - 329.4 | d8-ABT-925 (IS): m/z 465.5 — 337.5

lonization: Positive lon ESI | Mode: Multiple Reaction Monitoring (MRM)
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Caption: Key LC-MS/MS parameters for ABT-925 analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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